Cas no 290374-51-5 (1H-Imidazole-2-acetonitrile,a-hydroxy-1-methyl-, (aS)-)

1H-Imidazole-2-acetonitrile,a-hydroxy-1-methyl-, (aS)- structure
290374-51-5 structure
Product Name:1H-Imidazole-2-acetonitrile,a-hydroxy-1-methyl-, (aS)-
CAS No:290374-51-5
MF:C6H7N3O
MW:137.139280557632
CID:249038
PubChem ID:101173613
Update Time:2025-04-19

1H-Imidazole-2-acetonitrile,a-hydroxy-1-methyl-, (aS)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-2-acetonitrile,a-hydroxy-1-methyl-, (aS)-
    • 1H-Imidazole-2-acetonitrile,alpha-hydroxy-1-methyl-,(alphaS)-(9CI)
    • (S)-2-Hydroxy-2-(1-methyl-1H-imidazol-2-yl)acetonitrile
    • 290374-51-5
    • Inchi: 1S/C6H7N3O/c1-9-3-2-8-6(9)5(10)4-7/h2-3,5,10H,1H3/t5-/m0/s1
    • InChI Key: WOFOIIIQBIIHHS-YFKPBYRVSA-N
    • SMILES: O[C@@H](C#N)C1=NC=CN1C

Computed Properties

  • Exact Mass: 137.059
  • Monoisotopic Mass: 137.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.8A^2
  • XLogP3: -0.8
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